Cas no 2249925-09-3 ((1R,2R)-2-(trifluoromethoxy)cyclohexan-1-ol)

• Product Name: (1R,2R)-2-(trifluoromethoxy)cyclohexan-1-ol
• CAS No: 2249925-09-3
• MF: C₇H₁₁F₃O₂
• MW: 184.156253099442
• CID: 4771040
• Update Time: 2025-06-08

(1R,2R)-2-(trifluoromethoxy)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Trans-2-(trifluoromethoxy)cyclohexan-1-ol
• CID 155290747
• (1R,2R)-2-(trifluoromethoxy)cyclohexan-1-ol

• Inchi： 1S/C7H11F3O2/c8-7(9,10)12-6-4-2-1-3-5(6)11/h5-6,11H,1-4H2/t5-,6-/m1/s1
• InChI Key： RBVDITFKDQGQCP-PHDIDXHHSA-N
• SMILES： FC(O[C@@H]1CCCC[C@H]1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 162.0±40.0 °C(Predicted)
• pka: 14.17±0.40(Predicted)

Additional information on (1R,2R)-2-(trifluoromethoxy)cyclohexan-1-ol

Comprehensive Overview of (1R,2R)-2-(Trifluoromethoxy)cyclohexan-1-ol (CAS No. 2249925-09-3)

(1R,2R)-2-(Trifluoromethoxy)cyclohexan-1-ol (CAS No. 2249925-09-3) is a chiral cyclohexanol derivative featuring a trifluoromethoxy group at the 2-position. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique stereochemistry and the electron-withdrawing properties of the CF3O moiety. Its molecular formula, C7H11F3O2, and precise stereochemical configuration make it a valuable intermediate for synthesizing bioactive molecules targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

In recent years, the demand for fluorinated building blocks like (1R,2R)-2-(Trifluoromethoxy)cyclohexan-1-ol has surged, driven by the pharmaceutical industry's focus on metabolic stability and lipophilicity modulation. Researchers frequently search for "chiral trifluoromethoxy compounds" or "CAS 2249925-09-3 applications," reflecting its relevance in drug discovery. The compound's stereoselective synthesis is often discussed in forums on asymmetric catalysis, highlighting its role in optimizing enantiomeric purity for clinical candidates.

The trifluoromethoxy group in (1R,2R)-2-(Trifluoromethoxy)cyclohexan-1-ol enhances membrane permeability, a critical factor for CNS-targeting drugs. This aligns with trending topics like "blood-brain barrier penetration strategies" and "fluorine in medicinal chemistry." Analytical techniques such as HPLC chiral separation and NMR stereochemical analysis are essential for quality control, addressing common queries like "how to characterize chiral cyclohexanols."

Environmental and regulatory considerations also shape interest in this compound. With growing emphasis on green chemistry, researchers explore solvent-free synthesis routes for (1R,2R)-2-(Trifluoromethoxy)cyclohexan-1-ol. Searches for "sustainable fluorination methods" or "eco-friendly chiral auxiliaries" underscore this trend. The compound's stability under physiological conditions further supports its use in prodrug design, a hotspot in precision medicine.

Industrial-scale production of CAS 2249925-09-3 requires optimization of catalytic hydrogenation and kinetic resolution processes. Patent literature frequently cites derivatives of this scaffold for anti-inflammatory and antiviral applications, linking to popular searches like "trifluoromethoxy COX-2 inhibitors." Its conformational rigidity also makes it a candidate for molecular imaging probes, aligning with advancements in diagnostic radiochemistry.

In summary, (1R,2R)-2-(Trifluoromethoxy)cyclohexan-1-ol exemplifies the intersection of stereochemistry, fluorine chemistry, and drug design. Its CAS No. 2249925-09-3 serves as a key identifier for researchers investigating chiral fluorinated scaffolds—a field poised to address unmet needs in targeted therapy and materials science.